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Compound of Interest

Compound Name: Oseltamivir acid-13C,d3

Cat. No.: B12385506 Get Quote

For Immediate Use by Laboratory Professionals

This guide provides essential safety and logistical information for the handling and disposal of

Oseltamivir acid-13C,d3, a stable isotope-labeled compound used in pharmaceutical

research. Adherence to these procedures is critical to ensure the safety of laboratory personnel

and to prevent environmental contamination. This document is intended for researchers,

scientists, and drug development professionals.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Oseltamivir acid-
13C,d3 to minimize exposure risks.
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PPE Category Specific Requirements

Hand Protection
Double gloving with nitrile gloves is required.

Change gloves immediately if contaminated.

Eye/Face Protection

ANSI-approved safety glasses with side shields

or chemical splash goggles are mandatory. A

face shield should be used when there is a risk

of splashing.

Respiratory Protection

A NIOSH-approved N95 or higher-rated

respirator should be used, particularly when

handling the powder form or when engineering

controls are insufficient to minimize airborne

exposure.

Body Protection

A disposable, cuffed laboratory gown that is

resistant to chemical permeation must be worn.

The gown should close in the back.

Foot Protection

Closed-toe shoes are required. Disposable shoe

covers should be worn in designated handling

areas.

Safe Handling and Operational Plan
All handling of Oseltamivir acid-13C,d3 must be conducted in a designated and controlled

area. The following step-by-step operational plan should be followed:

2.1. Preparation and Weighing:

Work Area: All manipulations, including weighing and solution preparation, must be

performed within a certified chemical fume hood or a glove box to prevent inhalation of

airborne particles.

Aerosol Prevention: Handle the solid compound with care to avoid the generation of dust.

Dedicated Equipment: Use designated spatulas, weighing paper, and glassware for handling

this compound to prevent cross-contamination.
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Solution Preparation: When preparing solutions, slowly add the solvent to the solid to

prevent splashing.

2.2. Storage:

Storage Condition Requirement

Temperature
Store the solid compound in a freezer at -20°C

for long-term stability.[1]

Container
Keep the compound in its original, tightly sealed

container.

Labeling
The storage location should be clearly labeled

with a "Hazardous Chemical" warning sign.

Disposal Plan
Proper disposal of Oseltamivir acid-13C,d3 and associated waste is crucial. As a stable

isotope-labeled compound, it is not radioactive; therefore, disposal procedures should align

with those for the unlabeled chemical, following local, state, and federal regulations for

chemical waste.[2]

3.1. Waste Segregation:

Solid Waste: Place unused or contaminated solid Oseltamivir acid-13C,d3, along with

contaminated consumables (e.g., weighing paper, pipette tips, gloves), into a designated,

clearly labeled, and sealed hazardous waste container.

Liquid Waste: Collect solutions containing Oseltamivir acid-13C,d3 in a separate, labeled,

and sealed hazardous waste container. Do not dispose of liquid waste down the drain.

Empty Containers: Triple rinse the original container with a suitable solvent (e.g., methanol

or dimethyl sulfoxide). Collect the rinsate as hazardous liquid waste. After rinsing, deface the

original label and dispose of the container according to your institution's guidelines for non-

hazardous glass or plastic waste.

3.2. Final Disposal:
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All hazardous waste containers must be transferred to your institution's Environmental Health

and Safety (EHS) department for final disposal by a licensed hazardous waste contractor.

Emergency Procedures
Emergency Action

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Seek medical

attention.

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and plenty of water.

Seek medical attention if irritation persists.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Ingestion

Do not induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. For small spills,

absorb the material with an inert absorbent

(e.g., vermiculite, sand) and place it in a sealed

container for disposal. For large spills, contact

your institution's EHS department immediately.

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Oseltamivir acid-
13C,d3 from receipt to disposal.
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Safe Handling Workflow for Oseltamivir acid-13C,d3
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Caption: Workflow for the safe handling of Oseltamivir acid-13C,d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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